Water-18O

• IUPAC Name: oxidane
• InChI: InChI=1S/H2O/h1H2/i1+2
• InChI Key: XLYOFNOQVPJJNP-NJFSPNSNSA-N
• Canonical SMILES: O
• Isomeric SMILES: [18OH2]
• Molecular Formula: H2O
• DSSTOX Substance ID: DTXSID40933267
• Molecular Weight: 20.015 g/mol
• CAS No.: 14314-42-2, 14797-71-8

Description

Water-18O, also known as oxygen-18 enriched water, is a form of water where the oxygen atom is the isotope oxygen-18. This isotope is a stable, non-radioactive form of oxygen that has two additional neutrons compared to the more common oxygen-16. This compound is used extensively in scientific research due to its unique properties and applications.

Scientific Research Applications

Water-18O has a wide range of scientific research applications, including:

Chemistry: Used as a tracer in chemical reactions to study reaction mechanisms and pathways.

Biology: Employed in metabolic studies to trace the movement of oxygen in biological systems.

Medicine: Used in Positron Emission Tomography (PET) scans to produce fluorodeoxyglucose (FDG), which is used to detect cancerous tumors.

Industry: Utilized in the production of oxygen-18 enriched compounds for various industrial applications.

Mechanism of Action

Target of Action

Water-18O, or H2^18O, is a stable isotope of water where the oxygen atom is the isotope ^18O . The primary targets of this compound are biological systems where it can be incorporated into biochemical substrates . It is used as a tracer in various scientific fields such as environmental studies, biochemistry, diagnosis, and medical treatment .

Mode of Action

This compound interacts with its targets by replacing the regular oxygen (^16O) in water molecules. This replacement happens during metabolic processes, where water is used as a substrate . The ^18O isotope is then incorporated into various biochemical compounds, effectively labelling them . This allows scientists to track the incorporation or exchange of oxygen atoms in metabolic pathways .

Biochemical Pathways

This compound affects several biochemical pathways. It is used in Positron-Emission Tomography (PET), a nuclear imaging technique that observes metabolic processes in the body . It is also used in proteomics and glycoproteomics for the global analysis of simple or complex mixtures . In these fields, this compound provides a means to incorporate a stable and universal tag on peptides or proteins .

Pharmacokinetics

The pharmacokinetics of this compound are similar to that of regular water, given that the only difference is the isotope of oxygen. The presence of the ^18o isotope allows for the tracking of the water molecule through various biological systems . This is particularly useful in medical imaging techniques like PET scans .

Result of Action

The use of this compound results in the labelling of various biochemical compounds with the ^18O isotope . This allows for the tracking of these compounds in various biological and chemical processes . In medical applications, this can aid in the diagnosis of diseases such as tumors, staging of cancer, metastasis, and dementia .

Action Environment

The action of this compound is influenced by the same environmental factors that affect regular water. The use of this compound in various applications must be done under controlled conditions to prevent the loss of the ^18o label . In medical applications, for example, the patient’s body temperature, hydration level, and metabolic rate can influence the distribution and excretion of this compound .

Safety and Hazards

When handling Water-18O, it is recommended to limit all unnecessary personal contact, wear protective clothing when risk of exposure occurs, and use it in a well-ventilated area. Avoid contact with incompatible materials.

Future Directions

The stable isotope ratios of hydrogen and oxygen (δ2H and δ18O) in tap water provide important insights into the way that people interact with and manage the hydrological cycle. Understanding how these interactions vary through space and time allows for the management of these resources to be improved, and for isotope data to be useful in other disciplines. The seasonal variation of δ2H and δ18O in tap water within South Africa was assessed to identify municipalities that are supplied by seasonally invariant sources that have long residence periods, such as groundwater.

Biochemical Analysis

Biochemical Properties

Water-18O plays a significant role in biochemical reactions, particularly in mass spectrometry proteomics and glycoproteomics . It provides a means to incorporate a stable and universal tag on peptides or proteins that is resistant to back-exchange and is readily distinguished from native in MS-based measurements .

Cellular Effects

The effects of this compound on cells and cellular processes are primarily observed in its use in metabolic studies. By incorporating this compound into cellular systems, scientists can track and measure various metabolic processes, including cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through its interactions with biomolecules. When incorporated into peptides or proteins, it forms a stable and universal tag that can be detected in mass spectrometry-based measurements .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. It is known for its stability and resistance to back-exchange, making it a reliable tool for long-term studies .

Dosage Effects in Animal Models

The effects of this compound in animal models can vary with dosage. It is often used in the Doubly Labelled Water (DLW) method to measure Total Energy Expenditure (TEE) and Total Body Water (TBW) in humans and animals .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors and can affect metabolic flux or metabolite levels when used in metabolic studies .

Transport and Distribution

This compound is transported and distributed within cells and tissues in the same manner as regular water. Its distribution can be tracked and measured, providing valuable information about cellular processes .

Subcellular Localization

The subcellular localization of this compound is similar to that of regular water. It can be found in all compartments and organelles within the cell .

Preparation Methods

Synthetic Routes and Reaction Conditions

Water-18O can be synthesized through the fractional distillation of water, where the lighter isotopes evaporate more quickly than the heavier ones. This process involves the careful control of temperature and pressure to achieve the desired enrichment of oxygen-18.

Industrial Production Methods

In industrial settings, this compound is produced using cryogenic air separation technology. This method involves the separation of oxygen isotopes from air by cooling it to very low temperatures, allowing the different isotopes to be separated based on their boiling points. The enriched oxygen-18 is then combined with hydrogen to form this compound .

Chemical Reactions Analysis

Types of Reactions

Water-18O undergoes various chemical reactions, including:

Oxidation: this compound can participate in oxidation reactions where it acts as an oxidizing agent.

Reduction: It can also be involved in reduction reactions, where it is reduced to form other compounds.

Substitution: this compound can undergo substitution reactions where the oxygen-18 atom is replaced by another atom or group.

Common Reagents and Conditions

Common reagents used in reactions with this compound include:

Hydrogen gas: For reduction reactions.

Oxygen gas: For oxidation reactions.

Various catalysts: To facilitate substitution reactions.

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, in oxidation reactions, the products may include oxygen-18 enriched compounds, while in reduction reactions, the products may include hydrogenated compounds.

Comparison with Similar Compounds

Similar Compounds

Deuterium oxide (D2O):

Water-17O (H2^17O): Water enriched with the oxygen-17 isotope.

Oxygen-18 gas (O2^18): Gaseous form of oxygen enriched with the oxygen-18 isotope.

Uniqueness

Water-18O is unique due to its specific isotope enrichment, which allows for precise tracing and analysis in various scientific applications. Unlike deuterium oxide, which is used primarily in nuclear reactors and certain biological studies, this compound is more commonly used in medical imaging and chemical research. Compared to water-17O, this compound has a higher mass and different nuclear properties, making it suitable for different types of studies .